Cas no 1420968-65-5 (4-(Tert-butyl)oxazole-5-carbaldehyde)

4-(Tert-butyl)oxazole-5-carbaldehyde structure
1420968-65-5 structure
Product Name:4-(Tert-butyl)oxazole-5-carbaldehyde
CAS No:1420968-65-5
MF:C8H11NO2
MW:153.178442239761
CID:2182612
Update Time:2023-08-06

4-(Tert-butyl)oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Tert-butyl)oxazole-5-carbaldehyde
    • AM99717
    • Inchi: 1S/C8H11NO2/c1-8(2,3)7-6(4-10)11-5-9-7/h4-5H,1-3H3
    • InChI Key: GGSRRHZPZRTRBH-UHFFFAOYSA-N
    • SMILES: O1C=NC(=C1C=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Topological Polar Surface Area: 43.1
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